Cas no 1806224-40-7 (3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806224-40-7
• MF: C₈H₄BrF₆NO₂
• MW: 340.017282485962
• CID: 4927809
• Update Time: 2025-08-03

3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6NO2/c1-17-3-2-4(18-8(13,14)15)16-6(5(3)9)7(10,11)12/h2H,1H3
• InChI Key： CPYMRVZWCOAJCB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1C(F)(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4

Additional information on 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by the CAS number 1806224-40-7, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 3, a methoxy group at position 4, a trifluoromethoxy group at position 6, and a trifluoromethyl group at position 2. These substituents contribute to its distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and other cross-coupling reactions. The incorporation of fluorinated groups, particularly the trifluoromethyl and trifluoromethoxy substituents, has been a focal point in modern drug design due to their ability to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Studies have shown that these fluorinated groups can significantly influence the molecule's interaction with biological targets, making it a promising candidate for drug development.

The structural integrity of 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is further enhanced by the pyridine ring's aromaticity, which provides stability and facilitates various chemical transformations. The bromine atom at position 3 serves as an excellent leaving group, enabling nucleophilic substitutions that are critical in many synthetic pathways. Meanwhile, the methoxy group at position 4 introduces electron-donating effects, which can modulate the electronic environment of the molecule and influence its reactivity in different chemical reactions.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Recent research has highlighted its potential as a precursor for developing novel pharmaceutical agents targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its pharmacological applications, 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic cells, where its fluorinated substituents enhance charge transport properties and improve device efficiency.

The synthesis of this compound typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach begins with the preparation of a pyridine derivative through nucleophilic aromatic substitution or coupling reactions. Subsequent functionalization steps introduce the bromine, methoxy, trifluoromethoxy, and trifluoromethyl groups in a highly controlled manner to achieve the desired substitution pattern.

Recent breakthroughs in catalytic asymmetric synthesis have further expanded the scope of this compound's applications. By employing chiral catalysts, chemists can now access enantiomerically enriched versions of this molecule, which are invaluable for studying stereochemical effects in biological systems. This capability has opened new avenues for exploring chirality-dependent interactions in drug design and materials science.

The environmental impact of synthesizing and using 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been a topic of recent research interest. Scientists are investigating sustainable methods to minimize waste generation and reduce energy consumption during its production. Green chemistry principles are being integrated into synthetic protocols to ensure that the compound's lifecycle aligns with global sustainability goals.

In conclusion, 3-Bromo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific domains. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.